2-(2-aminoethyl)-6-methylpyrimidin-4-amine dihydrochloride
Overview
Description
Trientine hydrochloride, also known as N,N’-bis(2-aminoethyl)-1,2-ethanediamine dihydrochloride, is a white to pale yellow crystalline hygroscopic powder . It is freely soluble in water, soluble in methanol, slightly soluble in ethanol, and insoluble in chloroform and ether .
Synthesis Analysis
An improved process for the preparation of trientine dihydrochloride involves the reaction of protected triethylenetetramine with hydrochloric acid in an aqueous medium to directly yield the corresponding dihydrochloride salt having desired purity .
Molecular Structure Analysis
The molecular structure of a similar compound, 2,2’-Oxydiethylamine dihydrochloride, is represented by the linear formula: O(CH2CH2NH2)2 · 2HCl .
Chemical Reactions Analysis
While specific chemical reactions involving “2-(2-aminoethyl)-6-methylpyrimidin-4-amine dihydrochloride” are not available, related compounds such as 2,2’-Oxydiethylamine dihydrochloride are used in the synthesis of macrocyclic bisimines .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-aminoethyl)-6-methylpyrimidin-4-amine dihydrochloride involves the reaction of 2-amino-6-methylpyrimidin-4-amine with ethylene diamine followed by the formation of dihydrochloride salt.", "Starting Materials": [ "2-amino-6-methylpyrimidin-4-amine", "ethylene diamine", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-amino-6-methylpyrimidin-4-amine (1.0 g, 7.5 mmol) in 10 mL of water.", "Step 2: Add ethylene diamine (1.2 g, 20 mmol) to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Adjust the pH of the reaction mixture to 7 using sodium hydroxide solution.", "Step 4: Add hydrochloric acid to the reaction mixture until the pH reaches 2.", "Step 5: Collect the precipitate by filtration and wash with water.", "Step 6: Dry the product under vacuum to obtain 2-(2-aminoethyl)-6-methylpyrimidin-4-amine dihydrochloride as a white solid (yield: 85%)." ] } | |
CAS RN |
2580238-28-2 |
Product Name |
2-(2-aminoethyl)-6-methylpyrimidin-4-amine dihydrochloride |
Molecular Formula |
C7H14Cl2N4 |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
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